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Compound of Interest

3-Aminobenzaldehyde
Compound Name:
hydrochloride

Cat. No.: B137676

Essential Safety and Handling Guide for 3-
Aminobenzaldehyde Hydrochloride

This guide provides immediate and essential safety and logistical information for the handling
of 3-Aminobenzaldehyde hydrochloride, tailored for researchers, scientists, and
professionals in drug development. It outlines necessary personal protective equipment (PPE),
detailed operational procedures, and compliant disposal methods to ensure laboratory safety
and operational integrity.

GHS Hazard Information

The following table summarizes the GHS classification for 3-Aminobenzaldehyde
hydrochloride, providing a quick reference to its potential hazards.
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GHS Classification = Hazard Statement Signal Word GHS Pictogram
Acute toxicity, oral H302: Harmful if ) GHSO07 (Exclamation
Warning
(Category 4) swallowed Mark)
Skin _ _
o H315: Causes skin ) GHSO07 (Exclamation
corrosion/irritation o Warning
irritation Mark)
(Category 2)
Serious eye ) )
o H319: Causes serious ] GHSO07 (Exclamation
damage/eye irritation o Warning
eye irritation Mark)
(Category 2A)

Specific target organ

toxicity, single H335: May cause ] GHSO07 (Exclamation
) o Warning

exposure (Category respiratory irritation Mark)

3), Respiratory system

Toxicological Data

Quantitative toxicological data for 3-Aminobenzaldehyde hydrochloride is limited. The
following data is for the free base, 3-Aminobenzaldehyde. Users should handle the
hydrochloride salt with the same, if not greater, caution.

Substance Test Species Value

3-Aminobenzaldehyde  LD50 (oral) Rat 1800 mg/kg[1]

Occupational Exposure Limits (OELs) have not been established for 3-Aminobenzaldehyde
hydrochloride.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling this
compound.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or NIOSH (US)
standards.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves
must be inspected before use

and disposed of properly after.

Prevents skin contact which

can cause irritation.

Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat or overalls.

Protects the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or exposure limits
are exceeded, a full-face

respirator is necessary.

Prevents inhalation of dust or
vapors which may cause

respiratory irritation.

Operational and Disposal Plan

The following procedural workflow ensures the safe handling of 3-Aminobenzaldehyde

hydrochloride from receipt to disposal.

Operational Plan: Step-by-Step Handling

e Pre-Operational Checks:

o Verify Ventilation: Ensure the chemical fume hood is operational.

o Inspect PPE: Check all personal protective equipment for integrity.

o Review SDS: Have the Safety Data Sheet (SDS) for 3-Aminobenzaldehyde
hydrochloride readily accessible.
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e Handling the Chemical:

o Dispensing: Carefully dispense the required amount within the fume hood to avoid
creating dust or aerosols.

o Avoid Contact: Do not breathe dust or vapors.[2] Avoid all personal contact with the
substance.

o Use Non-Sparking Tools: Employ non-sparking tools to prevent ignition.[2]
e Post-Handling Procedures:

o Hygiene: Thoroughly wash hands and any exposed skin with soap and water after
handling and before eating, drinking, or smoking.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Disposal Plan: Step-by-Step Procedures

o Waste Collection:

o Collect waste 3-Aminobenzaldehyde hydrochloride and any contaminated materials in
a suitable, labeled, and closed container.

» Disposal Method:

o The material should be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.

o Do not discharge into sewer systems or contaminate water, foodstuffs, or animal feed.
o Contaminated Packaging:

o Containers should be triple-rinsed (or equivalent) and can be offered for recycling or
reconditioning.

o Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill.
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Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations for safely handling 3-

Aminobenzaldehyde hydrochloride, emphasizing the relationship between procedural steps
and safety measures.
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Safe Handling Workflow for 3-Aminobenzaldehyde Hydrochloride
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Caption: Workflow for handling 3-Aminobenzaldehyde hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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